2-Methyl-3-ethoxypropionamide
Overview
Description
2-Methyl-3-ethoxypropionamide (MEPA) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. MEPA is a white crystalline powder that is soluble in water and organic solvents. It is a derivative of propionic acid and has a molecular formula of C7H15NO2.
Mechanism of Action
The mechanism of action of 2-Methyl-3-ethoxypropionamide is not well understood. However, studies have shown that 2-Methyl-3-ethoxypropionamide can act as a nucleophile and form covalent bonds with other molecules. This property of 2-Methyl-3-ethoxypropionamide makes it useful in the synthesis of various chemical compounds.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of 2-Methyl-3-ethoxypropionamide. However, studies have shown that 2-Methyl-3-ethoxypropionamide is relatively non-toxic and does not have any significant adverse effects on living organisms.
Advantages and Limitations for Lab Experiments
The primary advantage of using 2-Methyl-3-ethoxypropionamide in lab experiments is its versatility. 2-Methyl-3-ethoxypropionamide can be used as a reagent in the synthesis of various chemical compounds, making it a valuable tool for researchers. Additionally, 2-Methyl-3-ethoxypropionamide is relatively non-toxic and does not have any significant adverse effects on living organisms. However, the limitations of using 2-Methyl-3-ethoxypropionamide in lab experiments include its cost and limited availability.
Future Directions
There are several future directions for the use of 2-Methyl-3-ethoxypropionamide in scientific research. One potential application is in the synthesis of novel compounds with potential pharmaceutical applications. 2-Methyl-3-ethoxypropionamide can also be used in the synthesis of chiral compounds, which are important in the production of drugs and other chemical compounds. Additionally, 2-Methyl-3-ethoxypropionamide can be used in the development of new catalysts for chemical reactions. Overall, 2-Methyl-3-ethoxypropionamide has the potential to be a valuable tool for researchers in various scientific fields.
Conclusion
In conclusion, 2-Methyl-3-ethoxypropionamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. 2-Methyl-3-ethoxypropionamide can be synthesized through the reaction of ethyl propionate with methylamine in the presence of a catalyst such as palladium on carbon. 2-Methyl-3-ethoxypropionamide has been extensively used in scientific research for various applications, including as a precursor for the synthesis of pharmaceuticals and agrochemicals. 2-Methyl-3-ethoxypropionamide is relatively non-toxic and does not have any significant adverse effects on living organisms. The primary advantage of using 2-Methyl-3-ethoxypropionamide in lab experiments is its versatility. However, the limitations of using 2-Methyl-3-ethoxypropionamide in lab experiments include its cost and limited availability. There are several future directions for the use of 2-Methyl-3-ethoxypropionamide in scientific research, including in the synthesis of novel compounds with potential pharmaceutical applications and the development of new catalysts for chemical reactions.
Synthesis Methods
2-Methyl-3-ethoxypropionamide can be synthesized through the reaction of ethyl propionate with methylamine in the presence of a catalyst such as palladium on carbon. The reaction yields 2-Methyl-3-ethoxypropionamide as a product along with ethanol and ammonia. The purity of the product can be improved through recrystallization and purification techniques.
Scientific Research Applications
2-Methyl-3-ethoxypropionamide has been extensively used in scientific research for various applications. It is primarily used as a precursor for the synthesis of pharmaceuticals and agrochemicals. 2-Methyl-3-ethoxypropionamide is also used in the synthesis of chiral compounds, which are important in the production of drugs and other chemical compounds. 2-Methyl-3-ethoxypropionamide has been used as a reagent in the synthesis of novel compounds with potential applications in drug discovery.
properties
IUPAC Name |
3-ethoxy-2-methylpropanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-3-9-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H2,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REZBNYRWYZZPLZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(C)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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